Cas no 151435-24-4 (Aspartic acid; (S)-form, N-(4-Hydroxycinnamoyl))

• Product Name: Aspartic acid; (S)-form, N-(4-Hydroxycinnamoyl)
• CAS No: 151435-24-4
• MF: C₁₃H₁₃NO₆
• MW: 279.245424032211
• CID: 5577149
• PubChem ID: 68537088
• Update Time: 2025-05-24

Aspartic acid; (S)-form, N-(4-Hydroxycinnamoyl) Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid, N-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl]-
• N-[(2E)-3-(4-Hydroxyphenyl)-1-oxo-2-propen-1-yl]-L-aspartic Acid
• AKOS020220035
• CHEMBL4237812
• AJE3N72YTX
• N-(E)-p-Coumaroyl-L-aspartic acid
• 151435-24-4
• UNII-AJE3N72YTX
• L-Aspartic acid, N-(3-(4-hydroxyphenyl)-1-oxo-2-propenyl)-, (E)-
• N-(e)-4-coumaroylaspartic acid
• DTXSID701347636
• (+)-n-[4'-hydroxy-(e)-cinnamoyl]-l-aspartic acid
• Q27273958
• SCHEMBL3713724
• L-Aspartic acid, N-((2E)-3-(4-hydroxyphenyl)-1-oxo-2-propen-1-yl)-
• SCHEMBL3171423
• N-Coumaroyl-L-aspartic acid
• Aspartic acid; (S)-form, N-(4-Hydroxycinnamoyl)

• Inchi： 1S/C13H13NO6/c15-9-4-1-8(2-5-9)3-6-11(16)14-10(13(19)20)7-12(17)18/h1-6,10,15H,7H2,(H,14,16)(H,17,18)(H,19,20)/b6-3+/t10-/m0/s1
• InChI Key： FKBRNPNAUOXZMQ-YVGDHZEHSA-N
• SMILES： C(O)(=O)[C@H](CC(O)=O)NC(=O)/C=C/C1=CC=C(O)C=C1

Computed Properties

• Exact Mass: 279.07428713g/mol
• Monoisotopic Mass: 279.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.466±0.06 g/cm3(Predicted)
• Boiling Point: 587.3±50.0 °C(Predicted)
• Solubility: DMSO (Slightly), Methanol (Slightly, Sonicated)
• pka: 3.44±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Aspartic acid and derivatives

Additional information on Aspartic acid; (S)-form, N-(4-Hydroxycinnamoyl)

Aspartic acid; (S)-form, N-(4-Hydroxycinnamoyl): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Aspartic acid; (S)-form, N-(4-Hydroxycinnamoyl), identified by its CAS number 151435-24-4, represents a significant compound in the realm of chemical and pharmaceutical research. This specialized derivative of aspartic acid has garnered considerable attention due to its unique structural properties and potential applications in drug development and biotechnology. The compound's synthesis and applications are deeply intertwined with the latest advancements in organic chemistry and medicinal science, making it a subject of extensive study and innovation.

The molecular structure of Aspartic acid; (S)-form, N-(4-Hydroxycinnamoyl) is characterized by the presence of an (S)-configured aspartic acid moiety linked to a 4-hydroxycinnamoyl group. This configuration imparts distinct chemical reactivity and biological activity, which are leveraged in various research applications. The hydroxycinnamoyl group, derived from cinnamic acid, is known for its antioxidant properties and its role in the synthesis of natural products and pharmaceuticals.

In recent years, the compound has been explored for its potential in the development of novel therapeutic agents. Its ability to act as a chiral auxiliary in asymmetric synthesis has made it particularly valuable in the production of enantiomerically pure drugs. This is crucial in pharmaceuticals, where the efficacy and safety of a drug can be heavily influenced by its enantiomeric purity. The (S)-form of aspartic acid provides a reliable scaffold for such syntheses, ensuring high yields and minimal racemization.

Moreover, N-(4-Hydroxycinnamoyl) derivatives have shown promise in the field of biomaterials. The hydroxycinnamoyl group can be utilized to modify polymers and surfaces, enhancing their biocompatibility and functionality. This has opened up avenues for applications in tissue engineering and drug delivery systems. For instance, polymers functionalized with this group have been investigated for their potential to improve the stability and bioavailability of therapeutic proteins.

Recent studies have also highlighted the role of Aspartic acid; (S)-form, N-(4-Hydroxycinnamoyl) in modulating cellular processes. The compound's ability to interact with biological targets has been explored in the context of enzyme inhibition and signal transduction pathways. Specifically, researchers have been investigating its potential as an inhibitor of certain enzymes implicated in inflammatory diseases. The structural features of this compound allow it to bind selectively to these targets, offering a promising lead for developing novel anti-inflammatory agents.

The synthesis of 151435-24-4 involves sophisticated organic reactions that highlight the intersection of synthetic chemistry and biotechnology. Advanced techniques such as chiral resolution and catalytic asymmetric synthesis are employed to obtain high-purity enantiomers. These methods not only ensure the quality of the final product but also contribute to sustainable chemical manufacturing practices by minimizing waste and improving atom economy.

In conclusion, Aspartic acid; (S)-form, N-(4-Hydroxycinnamoyl) represents a fascinating compound with diverse applications in pharmaceuticals and biotechnology. Its unique structural features and biological activities make it a valuable tool for researchers aiming to develop innovative therapeutic strategies. As our understanding of its properties continues to grow, so too will its role in advancing medical science and improving human health.